Cas no 1644548-97-9 (methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate)

• Product Name: methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate
• CAS No: 1644548-97-9
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• CID: 5266051
• Update Time: 2026-03-09

methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-(1,1-difluoroethyl)-, methyl ester
• methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate

• Inchi： 1S/C7H7F2NO2S/c1-7(8,9)4-3-13-5(10-4)6(11)12-2/h3H,1-2H3
• InChI Key： FTZHEKPHUHBKOF-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)C)N=C1C(OC)=O

Additional information on methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate

Comprehensive Overview of Methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate (CAS No. 1644548-97-9)

Methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate (CAS No. 1644548-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiazole ring, a heterocyclic moiety known for its versatility in drug design, coupled with a difluoroethyl group and a methyl carboxylate functionality. This combination makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated thiazole derivatives has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1644548-97-9 due to its potential applications in kinase inhibitors and antimicrobial agents. The difluoroethyl group, in particular, is a hotspot in medicinal chemistry, as it can improve the lipophilicity and binding affinity of drug candidates. This aligns with the growing trend of fluorine incorporation in pharmaceuticals, a topic frequently searched in scientific databases and AI-driven platforms.

The synthesis of methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate typically involves multi-step organic reactions, including condensation and fluorination processes. Its CAS number 1644548-97-9 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Given the compound’s relevance to drug discovery, it is often discussed in forums focusing on small molecule optimization and structure-activity relationships (SAR)—key areas of interest for chemists and pharmacologists.

From an industrial perspective, CAS 1644548-97-9 is also explored for its role in agrochemical innovation. The thiazole scaffold is a common feature in pesticides and herbicides, and the addition of fluorine atoms can enhance their environmental persistence and efficacy. This ties into broader discussions about sustainable agriculture and green chemistry, which are highly searched topics among professionals seeking eco-friendly solutions.

Analytical characterization of methyl 4-(1,1-difluoroethyl)thiazole-2-carboxylate involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural confirmation. These methods are critical for quality control in both academic and industrial settings, addressing the need for reproducible synthetic protocols—a frequent query in online research communities.

In summary, CAS 1644548-97-9 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic synthesis. Its applications span from pharmaceutical intermediates to agrochemical development, reflecting the compound’s adaptability to diverse research needs. As the scientific community continues to explore fluorinated building blocks, this compound is poised to remain a subject of keen interest and innovation.